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For Immediate Release

This technical guide provides an in-depth analysis of the stoichiometric relationship between

creatine and citric acid in the formation of dicreatine citrate, a compound of interest for

researchers, scientists, and professionals in drug development. This document elucidates the

precise molar ratio, details the experimental protocols for its synthesis, and presents relevant

biochemical context through structured data and visualizations.

Core Stoichiometry and Molecular Composition
Dicreatine citrate is a salt formed from the reaction of creatine and citric acid. The defining

characteristic of this compound is its precise 2:1 stoichiometric ratio of creatine to citric acid.[1]

This means that for every two molecules of creatine, there is one molecule of citric acid. This

ratio is crucial in distinguishing it from other creatine-citric acid salts, such as monocreatine

citrate (1:1 ratio) and tricreatine citrate (3:1 ratio).[1]

The formation of dicreatine citrate involves the interaction between two creatine cations and

one citrate dianion.[1] This molecular arrangement has implications for the compound's

physical and chemical properties, including its molecular weight and creatine content.

Quantitative Data Summary
The following tables summarize the key quantitative data for dicreatine citrate and its

constituent components.
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Compound Molecular Formula Molecular Weight ( g/mol )

Creatine C₄H₉N₃O₂ 131.13

Citric Acid C₆H₈O₇ 192.12

Dicreatine Citrate C₁₄H₂₆N₆O₁₁ 454.39[2]

Parameter Value Reference

Stoichiometric Ratio

(Creatine:Citric Acid)
2:1 [1]

Creatine Content (by weight) Approximately 57.7% [1]

Melting Point Approximately 146 °C [1]

Synthesis of Dicreatine Citrate: Experimental
Protocol
The synthesis of dicreatine citrate on a laboratory scale can be achieved through the reaction

of creatine monohydrate and citric acid in a suitable solvent. The following protocol is based on

established methodologies.[1]

Materials:

Creatine Monohydrate (Molecular Weight: 149.13 g/mol )

Anhydrous Citric Acid (Molecular Weight: 192.12 g/mol )

Anhydrous Methanol

Procedure:

Charge a reaction vessel with a suitable volume of anhydrous methanol.

With continuous stirring, add the desired molar quantity of anhydrous citric acid to the

methanol.
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Continue stirring the mixture for approximately 30 minutes to ensure complete dissolution of

the citric acid.

Gradually add a two-fold molar excess of creatine monohydrate to the citric acid/methanol

solution. For instance, for every 1 mole of citric acid, 2 moles of creatine monohydrate

should be added.

Allow the reaction to proceed with continuous stirring for approximately four hours at ambient

temperature.

After the reaction period, the resulting crystalline product, dicreatine citrate, is filtered from

the reaction mixture.

The filtered product is then washed with anhydrous methanol to remove any unreacted

starting materials or byproducts.

The purified dicreatine citrate is subsequently dried to remove any residual solvent.

Analytical Characterization
To confirm the successful synthesis and the stoichiometric ratio of dicreatine citrate, various

analytical techniques can be employed. High-performance liquid chromatography (HPLC) with

UV detection is a common method for the simultaneous determination of creatine and

creatinine, a breakdown product.[3][4][5] Liquid chromatography-tandem mass spectrometry

(LC-MS/MS) offers a more sensitive and specific method for analysis.[6]

Visualizing the Molecular and Biochemical
Landscape
To provide a clearer understanding of the concepts discussed, the following diagrams have

been generated using the Graphviz DOT language.
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Caption: Synthesis workflow for dicreatine citrate.
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Caption: Role of creatine in cellular energy metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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